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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022 Get Quote

Technical Guide: Sodium Hydrogen Adipate
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a concise yet thorough overview of Sodium
Hydrogen Adipate, focusing on its fundamental chemical properties. Due to the limited

availability of in-depth experimental and biological data in publicly accessible literature, this

guide focuses on foundational information.

Chemical Identity and Properties
Sodium hydrogen adipate, also known as monosodium adipate, is the monosodium salt of

adipic acid. It is an organic sodium salt in which one of the two carboxy groups of adipic acid is

deprotonated and the counter-ion is sodium.

CAS Number: 18996-34-4[1][2]

Molecular Formula: C₆H₉NaO₄[1]

Table 1: Physicochemical Properties of Sodium Hydrogen Adipate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b101022?utm_src=pdf-interest
https://www.benchchem.com/product/b101022?utm_src=pdf-body
https://www.benchchem.com/product/b101022?utm_src=pdf-body
https://www.benchchem.com/product/b101022?utm_src=pdf-body
https://www.benchchem.com/product/b1210749
https://pubchem.ncbi.nlm.nih.gov/compound/23705258
https://www.benchchem.com/product/b1210749
https://www.benchchem.com/product/b101022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 168.12 g/mol [1][2]

IUPAC Name sodium;5-carboxypentanoate PubChem

Synonyms
Monosodium adipate, Adipic

acid monosodium salt
Alfa Chemistry

Appearance
White crystalline powder

(general for adipates)
General Knowledge

Solubility
Soluble in water (general for

adipates)
General Knowledge

Synthesis and Formulation
While specific, detailed experimental protocols for the synthesis of sodium hydrogen adipate
are not readily available in the reviewed literature, the general principle involves the partial

neutralization of adipic acid with a sodium base. The synthesis of the related compound,

disodium adipate, is achieved by reacting adipic acid with two molar equivalents of sodium

hydroxide. It can be inferred that the synthesis of sodium hydrogen adipate would involve

reacting adipic acid with one molar equivalent of a suitable sodium base, such as sodium

hydroxide or sodium bicarbonate.

Logical Relationship of Adipic Acid Salts

The following diagram illustrates the straightforward acid-base relationship between adipic acid

and its sodium salts.
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Figure 1: Adipic Acid Neutralization Pathway
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Caption: Figure 1: Adipic Acid Neutralization Pathway.

Applications and Biological Activity
Specific applications and biological activity data for sodium hydrogen adipate are not

extensively documented in the available scientific literature. However, the broader class of

adipates (salts and esters of adipic acid) finds use in various industrial applications.

Polymers and Plasticizers: Adipate esters are widely used as plasticizers to increase the

flexibility and durability of polymers like PVC.

Food Additives: Disodium adipate is used as a food additive (E356) where it functions as an

acidity regulator and buffering agent.

Pharmaceuticals: Due to its buffering capacity, adipic acid and its salts may be used in

pharmaceutical formulations to control pH.

It is important to note that while these applications exist for the broader class of adipates,

specific use cases for sodium hydrogen adipate are not well-defined in the literature. No

significant evidence was found to suggest its involvement in specific biological signaling

pathways.
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Experimental Data and Protocols
A comprehensive search of scientific and technical databases did not yield specific, detailed

experimental protocols for the use of sodium hydrogen adipate in biological or chemical

research applications. Similarly, no quantitative data from experimental studies specifically

investigating this compound were found.

Researchers interested in the properties and potential applications of sodium hydrogen
adipate may need to develop experimental protocols based on the general chemistry of

dicarboxylic acid salts and the known properties of other adipates.

Disclaimer: This document is intended for informational purposes for a technical audience. The

information provided is based on publicly available data as of the time of writing. The absence

of detailed experimental or biological data for sodium hydrogen adipate highlights a potential

area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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